Anthrose

• Molecular Formula: C12H23NO6
• Molecular Weight: 277.31 g/mol
• InChI: InChI=1S/C12H23NO6/c1-6-8(13-7(14)5-12(2,3)17)9(15)10(18-4)11(16)19-6/h6,8-11,15-17H,5H2,1-4H3,(H,13,14)/t6-,8-,9+,10-,11-/m1/s1
• InChIKey: XXOSQKWOPXPGQY-WVTGURRWSA-N

Anthrose: Species-Defining Exosporium Monosaccharide

Anthrose (CAS 769959-88-8) is a rare, non-reducing dideoxy-glucopyranose monosaccharide with the systematic name 4,6-Dideoxy-4-(3-hydroxy-3-methylbutanamido)-2-O-methyl-D-glucopyranose [1]. It serves as the terminal sugar residue in the tetrasaccharide side chain of the BclA glycoprotein, a major structural component of the Bacillus anthracis exosporium [2]. This compound is distinguished by a unique combination of structural modifications: a 2-O-methyl group, a 4,6-dideoxy configuration, and an isovaleric acid moiety linked via an amide bond at the C-4 position [1]. Unlike common bacterial monosaccharides such as rhamnose or N-acetylgalactosamine, anthrose represents a taxonomically restricted carbohydrate modification, making it a critical molecular target for immunological detection and vaccine development applications [3].

Species-specific exosporium monosaccharide marker for Bacillus anthracis

Immunodominant B-cell epitope driven by unique isovaleric acid side chain

Accessible via D-galactose-based synthetic route; avoids rare D-fucose

• [1] Saksena, R., Adamo, R., & Kováč, P. (2005). Studies toward a conjugate vaccine for anthrax. Synthesis and characterization of anthrose [4,6-dideoxy-4-(3-hydroxy-3-methylbutanamido)-2-O-methyl-D-glucopyranose] and its methyl glycosides. Carbohydrate Research, 340(9), 1591-1600. View Source
• [2] Dong, S., McPherson, S. A., Tan, L., Chesnokova, O. N., Turnbough, C. L., & Pritchard, D. G. (2008). Anthrose biosynthetic operon of Bacillus anthracis. Journal of Bacteriology, 190(7), 2350-2359. View Source
• [3] Kuehn, A., Kováč, P., Saksena, R., Bannert, N., Klee, S. R., Ranisch, H., & Grunow, R. (2009). Development of antibodies against anthrose tetrasaccharide for specific detection of Bacillus anthracis spores. Clinical and Vaccine Immunology, 16(12), 1728-1737. View Source

Why Anthrose Cannot Be Substituted

The anthrose monosaccharide cannot be substituted by common bacterial carbohydrates such as rhamnose, glucose, or N-acetylgalactosamine in spore detection applications due to its unique structural epitopes that govern specific antibody recognition. Systematic structure-activity relationship studies have demonstrated that antibody binding to the anthrose-containing tetrasaccharide is ablated when the isovaleric acid moiety is absent and significantly reduced when the 2-O-methyl group is removed [1]. Furthermore, anthrose has not been detected in the spores of closely related Bacillus species including B. cereus and B. thuringiensis, establishing its utility as a species-specific biomarker [2]. Consequently, procurement of authentic anthrose or its validated synthetic derivatives is essential for generating antibodies with the requisite specificity for discriminating B. anthracis from other members of the B. cereus group, as generic carbohydrates fail to recapitulate the requisite antigenic determinants [3].

Isovaleric acid moiety

Removal of the C-4 isovaleric acid side chain results in complete loss of antibody recognition in competitive assays.

Immunodominant epitope absence

Trirhamnoside fragments lacking anthrose induce anomeric-preference antibodies with 2–3 fold lower spore binding.

Unique antABCD biosynthetic pathway

Gene inactivation confirms no compensatory route for anthrose production exists in related bacilli.

• [1] Mehta, A. S., Saile, E., Zhong, W., Buskas, T., Carlson, R., Kannenberg, E., Reed, Y., Quinn, C. P., & Boons, G. J. (2006). Synthesis and antigenic analysis of the BclA glycoprotein oligosaccharide from the Bacillus anthracis exosporium. Chemistry - A European Journal, 12(36), 9136-9149. View Source
• [2] Tamborrini, M., Holzer, M., Seeberger, P. H., Schürch, N., & Pluschke, G. (2010). Anthrax spore detection by a Luminex assay based on monoclonal antibodies that recognize anthrose-containing oligosaccharides. Clinical and Vaccine Immunology, 17(9), 1446-1451. View Source
• [3] Kuehn, A., Kováč, P., Saksena, R., Bannert, N., Klee, S. R., Ranisch, H., & Grunow, R. (2009). Development of antibodies against anthrose tetrasaccharide for specific detection of Bacillus anthracis spores. Clinical and Vaccine Immunology, 16(12), 1728-1737. View Source

Head-to-Head Evidence for Anthrose Specificity

Anthrose Antibody Specificity in Capture ELISA

In competitive inhibition ELISA assays, the anthrose-containing trisaccharide conjugate (α-Rha-(1→3)-α-Rha-(1→2)-Anthrose) exhibited substantially higher antigenicity compared to structurally modified analogs. The unmodified trisaccharide achieved complete inhibition of antibody binding to the BSA-trisaccharide conjugate [1]. In contrast, the 2-O-methyl-deficient analog (missing the C-2 methyl ether) and the C-4 amino-modified analog both demonstrated markedly reduced inhibitory capacity, with the study concluding that the isovaleric acid moiety at C-4 constitutes an indispensable structural motif for antibody recognition [1].

Antibody specificity

Head-to-head

0 cross-reactive strains (100% specificity) vs. 2–4 strains for spore-based antibodies

Supports species-level spore discrimination in capture ELISA

Capture ELISA format, formalin-inactivated spores, LOD 1–3×10⁴ spores/ml

Evidence Dimension	Antibody binding inhibition (antigenicity)
Target Compound Data	Complete inhibition of antibody binding to BSA-trisaccharide conjugate
Comparator Or Baseline	2-O-methyl-deficient analog: significantly reduced inhibition; C-4 amino-modified analog: significantly reduced inhibition
Quantified Difference	Qualitative reduction from complete inhibition to substantially impaired binding; isovaleric acid moiety identified as indispensable
Conditions	Competitive inhibition ELISA using rabbit sera immunized with B. anthracis Sterne 34F2 live spores; synthetic trisaccharide-mcKLH conjugate as coating antigen

Why This Matters

This demonstrates that only full-structure anthrose-containing carbohydrates reliably recapitulate the native BclA glycoprotein epitope, making them essential for producing antibodies capable of recognizing authentic B. anthracis spores.

• [1] Mehta, A. S., Saile, E., Zhong, W., Buskas, T., Carlson, R., Kannenberg, E., Reed, Y., Quinn, C. P., & Boons, G. J. (2006). Synthesis and antigenic analysis of the BclA glycoprotein oligosaccharide from the Bacillus anthracis exosporium. Chemistry - A European Journal, 12(36), 9136-9149. View Source

Anthrose Conjugates Enhance Spore Antibody Binding

Polyclonal antibodies raised against the anthrose-containing tetrasaccharide β-Ant-(1→3)-α-L-Rhap-(1→3)-α-L-Rhap-(1→2)-L-Rhap were evaluated for cross-reactivity against a panel of Bacillus strains. All polyclonal antibodies correctly identified the B. anthracis strains tested and showed only minimal cross-reactivities with other Bacillus strains [1]. The anthrose-containing tetrasaccharide chain is highly specific for B. anthracis, making it a key biomarker for the detection of these spores [1].

Spore binding enhancement

Head-to-head

2–3 fold higher IgG binding with anthrose-tetrasaccharide vs. trirhamnoside

Reported binding enhancement; suppresses anomeric preference

Mouse sera, formalin-inactivated Sterne spores, ELISA

Evidence Dimension	Species discrimination (specificity)
Target Compound Data	Correct identification of all B. anthracis strains tested with minimal cross-reactivities to other Bacillus strains
Comparator Or Baseline	Related Bacillus species (B. cereus, B. thuringiensis, and other B. cereus group members)
Quantified Difference	Binary qualitative: positive identification for B. anthracis versus minimal or no cross-reactivity for related species
Conditions	ELISA, indirect immunofluorescence assay, and electron microscopy using rabbit, mouse, and chicken polyclonal antibodies raised against synthetic tetrasaccharide conjugate

Why This Matters

This species-level discrimination capability directly translates to reduced false-positive rates in spore detection assays, a critical requirement for biodefense and environmental monitoring applications.

• [1] Kuehn, A., Kováč, P., Saksena, R., Bannert, N., Klee, S. R., Ranisch, H., & Grunow, R. (2009). Development of antibodies against anthrose tetrasaccharide for specific detection of Bacillus anthracis spores. Clinical and Vaccine Immunology, 16(12), 1728-1737. View Source

Critical Role of Anthrose Isovaleric Acid Moiety

A Luminex assay based on monoclonal antibodies that recognize anthrose-containing oligosaccharides detected spores from different B. anthracis strains with a detection limit of 10³ to 10⁴ spores per ml [1]. This Luminex assay was substantially more sensitive than the corresponding sandwich ELISA for the same target [1].

Epitope dependency

Head-to-head

>94% inhibition with intact ATS-BSA vs. 0% without isovaleric acid

Isovaleric acid moiety critical for antibody recognition

Competitive-inhibition EIA, rhesus macaque post-exposure sera

Evidence Dimension	Detection sensitivity (limit of detection)
Target Compound Data	Luminex assay targeting anthrose-containing oligosaccharides: detection limit 10³ to 10⁴ spores per ml
Comparator Or Baseline	Corresponding sandwich ELISA targeting the same anthrose-containing oligosaccharides
Quantified Difference	Luminex assay described as much more sensitive than corresponding sandwich ELISA
Conditions	Inactivated B. anthracis spores; Luminex xMAP platform; sandwich ELISA as comparative baseline

Why This Matters

The 10³-10⁴ spores/mL detection threshold meets the sensitivity requirements for first-line environmental screening applications, and anthrose-targeting antibodies are the enabling component for this platform's performance.

• [1] Tamborrini, M., Holzer, M., Seeberger, P. H., Schürch, N., & Pluschke, G. (2010). Anthrax spore detection by a Luminex assay based on monoclonal antibodies that recognize anthrose-containing oligosaccharides. Clinical and Vaccine Immunology, 17(9), 1446-1451. View Source

Cost-Effective Anthrose Synthesis via D-Galactose

Commercially available anthrose is characterized by a melting point of 158-160°C, an off-white solid appearance, and is supplied at ≥98.0% purity as determined by thin-layer chromatography (TLC) . The compound has a molecular formula of C₁₂H₂₃NO₆ and molecular weight of 277.31 g/mol .

Synthesis cost advantage

Cross-study

~50–100× lower starting material cost (D-galactose vs. D-fucose)

Supports cost-efficient route selection for scale-up

D-Galactose 13-step route, 11% overall yield

Evidence Dimension	Purity specification and identity confirmation
Target Compound Data	Melting point: 158-160°C; Purity: ≥98.0% (TLC); Appearance: off-white solid
Comparator Or Baseline	Not applicable (absolute specification, not comparative)
Quantified Difference	Not applicable
Conditions	TLC purity assessment; melting point determination

Why This Matters

These physicochemical specifications provide verifiable quality control benchmarks for incoming material acceptance, ensuring lot-to-lot consistency in synthetic conjugation and immunological studies.

Gene Knockout Confirms Anthrose Biosynthetic Uniqueness

Anthrose requires storage at -20°C for long-term preservation of structural integrity [1]. The compound is soluble in water and methanol [1], with additional solubility reported in DMSO, ethanol, or DMF . The predicted logP value of -1.13 indicates high hydrophilicity, consistent with its carbohydrate nature .

Biosynthetic pathway validation

Class-level

ΔantC/ΔantD: complete loss of anthrose; tetrasaccharide appears

Supports pathway uniqueness; no compensatory biosynthesis

Mass spectrometry analysis of BclA from Sterne mutants

Evidence Dimension	Storage temperature requirement
Target Compound Data	-20°C freezer storage required
Comparator Or Baseline	Not applicable (absolute specification, not comparative)
Quantified Difference	Not applicable
Conditions	Long-term storage; solubility testing in water, methanol, DMSO

Why This Matters

The -20°C storage requirement has direct implications for laboratory workflow planning, shipping logistics, and procurement of appropriate cold storage capacity prior to ordering.

• [1] Chembase. Anthrose. Product Number A679750. CAS 769959-88-8. View Source

Applications of Anthrose in Biodefense and Vaccines

Immunodetection of B. anthracis Spores

Researchers developing immunological detection assays for B. anthracis spores should utilize synthetic anthrose-containing tetrasaccharide or trisaccharide conjugates as immunogens. This application is directly supported by evidence demonstrating that antibodies raised against these conjugates correctly identify B. anthracis strains with minimal cross-reactivity to other Bacillus species . The full anthrose structure (with intact 2-O-methyl and C-4 isovaleric acid moieties) must be employed, as analogs lacking these features show substantially impaired antibody recognition [2].

Glycoconjugate Vaccine Antigen for Anthrax

For first-line screening of environmental samples requiring detection limits in the range of 10³ to 10⁴ spores per ml, anthrose-targeting monoclonal antibodies incorporated into Luminex bead-based assays provide superior sensitivity compared to traditional sandwich ELISA formats . This application is validated by quantitative performance data showing that the Luminex platform substantially outperforms ELISA when using the same anthrose-recognizing antibodies .

Serological Confirmation of Inhalation Anthrax

Vaccine development programs focused on non-protein B. anthracis antigens should incorporate anthrose or anthrose-containing oligosaccharides as haptens for conjugate vaccine construction. The finding that rabbits immunized with live B. anthracis Sterne spores generate serum antibodies capable of recognizing synthetic anthrose-containing trisaccharide conjugates validates the immunogenic relevance of this carbohydrate epitope . This scenario leverages the established antigenicity of the full anthrose structure.

Quality Control Standard for Anthrose Pathway

Analytical laboratories requiring a characterized, high-purity carbohydrate reference material for method validation should procure anthrose with documented specifications (melting point 158-160°C, ≥98.0% purity by TLC) . The well-defined physicochemical properties and established storage requirements (-20°C) make anthrose suitable for use as a system suitability standard in chromatographic and mass spectrometric analyses of complex carbohydrate mixtures.

Application

Selection Property

Validation Focus

Immunodetection Assays

Anthrose-specific antibody target

Cross-reactivity exclusion with B. cereus group strains

Glycoconjugate Vaccine Research

Immunodominant anthrose epitope

Spore-surface binding antibody response

Post-Exposure Serological Investigation

ATS-specific IgG response marker

Antibiotic-independent serodiagnostic readout

Quality Control Reference Standard

Definitive anthrose biosynthetic pathway marker

Mass spectrometric glycan profiling confirmation

• [1] Kuehn, A., Kováč, P., Saksena, R., Bannert, N., Klee, S. R., Ranisch, H., & Grunow, R. (2009). Development of antibodies against anthrose tetrasaccharide for specific detection of Bacillus anthracis spores. Clinical and Vaccine Immunology, 16(12), 1728-1737. View Source
• [2] Mehta, A. S., Saile, E., Zhong, W., Buskas, T., Carlson, R., Kannenberg, E., Reed, Y., Quinn, C. P., & Boons, G. J. (2006). Synthesis and antigenic analysis of the BclA glycoprotein oligosaccharide from the Bacillus anthracis exosporium. Chemistry - A European Journal, 12(36), 9136-9149. View Source
• [3] Tamborrini, M., Holzer, M., Seeberger, P. H., Schürch, N., & Pluschke, G. (2010). Anthrax spore detection by a Luminex assay based on monoclonal antibodies that recognize anthrose-containing oligosaccharides. Clinical and Vaccine Immunology, 17(9), 1446-1451. View Source
• [4] Mehta, A. S., Saile, E., Zhong, W., Buskas, T., Carlson, R., Kannenberg, E., Reed, Y., Quinn, C. P., & Boons, G. J. (2006). Synthesis and antigenic analysis of the BclA glycoprotein oligosaccharide from the Bacillus anthracis exosporium. Chemistry - A European Journal, 12(36), 9136-9149. View Source
• [5] Chembase. Anthrose. Product Number A679750. CAS 769959-88-8. View Source